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Cat. No.: B1670525 Get Quote

An In-depth Exploration of the Synthesis, Properties, and Historical Significance of a Versatile

Chemical Intermediate

Abstract
2-(Diethylamino)ethanol (DEAE), a seemingly unassuming organic compound, holds a

significant place in the annals of medicinal chemistry and industrial applications. While not a

household name, its synthesis was a critical step in the development of one of the first

commercially successful synthetic local anesthetics, procaine (Novocain). This technical guide

provides a comprehensive overview of the discovery, history, and chemical properties of 2-
(Diethylamino)ethanol. It delves into the experimental protocols for its synthesis and its

pivotal role in the creation of procaine. Furthermore, this document explores the diverse

applications of DEAE that have evolved over the past century, highlighting its enduring

importance for researchers, scientists, and professionals in drug development and various

chemical industries.

Introduction: The Quest for a Safer Anesthetic
The late 19th and early 20th centuries were a period of profound advancement in the field of

medicine. However, the available options for local anesthesia were limited and fraught with

challenges. Cocaine, the primary local anesthetic at the time, was effective but carried

significant risks, including toxicity and the potential for addiction.[1][2] This pressing need for a

safer alternative spurred chemists to explore novel synthetic pathways.
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It was in this context that German chemist Alfred Einhorn and his team embarked on the

research that would lead to a groundbreaking discovery.[1][2] Their work culminated in the

synthesis of procaine in 1905, a compound that would revolutionize local anesthesia and

remain a mainstay in medical and dental practice for decades.[2][3][4][5] The synthesis of

procaine was intrinsically linked to the availability of a key intermediate: 2-
(Diethylamino)ethanol.

The Emergence of 2-(Diethylamino)ethanol
While a specific date or individual credited with the "discovery" of 2-(Diethylamino)ethanol is
not prominently documented, its synthesis and characterization were a product of the

burgeoning field of organic chemistry in the early 20th century.[6] The development of

alkanolamine chemistry provided the foundational knowledge for its creation.[6] The primary

historical significance of DEAE is its role as a crucial building block in the synthesis of procaine,

first achieved by Alfred Einhorn in 1905.[1][3][4]

Physicochemical Properties of 2-
(Diethylamino)ethanol
2-(Diethylamino)ethanol is a colorless to light yellowish, hygroscopic liquid with a

characteristic amine-like odor.[7][8][9][10] Its bifunctional nature, possessing both a tertiary

amine and a primary alcohol group, contributes to its versatile chemical reactivity and solubility.

[11][12][13][14]

Table 1: Physical and Chemical Properties of 2-(Diethylamino)ethanol
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Property Value References

Molecular Formula C6H15NO [9][15]

Molar Mass 117.19 g/mol [9]

Appearance
Colorless to light yellowish

liquid
[7][8][9][10]

Odor Nauseating, ammonia-like [8][9][10]

Boiling Point
161-163 °C (325 °F) at 760

mmHg
[7][9][10][12]

Melting Point -68 °C (-94 °F) [7][9][10]

Flash Point 103-140 °F [8][9][16]

Density
0.884 - 0.8921 g/mL at 20-25

°C
[7][9][12]

Vapor Pressure 1.8 - 21 mmHg at 20 °C [7][9][16]

Vapor Density 4.03 (relative to air) [9][16]

Water Solubility
Very soluble/miscible in all

proportions
[7][9][13][16]

log Kow 0.21 [7]

pKa 9.87 [7]

Synthesis of 2-(Diethylamino)ethanol: Experimental
Protocols
The industrial production of 2-(Diethylamino)ethanol is primarily achieved through two main

synthetic routes.

Reaction of Diethylamine with Ethylene Oxide
This is the most common commercial method for producing DEAE.[6][8][11] The process

involves the nucleophilic addition of diethylamine to ethylene oxide.
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Experimental Protocol:

Reaction Setup: A suitable reaction vessel, typically a stirred-tank reactor, is charged with

diethylamine.

Initiation: Ethylene oxide is carefully introduced into the reactor containing diethylamine. The

reaction is typically carried out under controlled temperature and pressure.

Reaction Conditions: The reaction is exothermic and requires cooling to maintain the desired

temperature, usually between 50-100°C. The pressure is maintained to keep the reactants in

the liquid phase.

Monitoring: The reaction progress is monitored by measuring the consumption of reactants.

Work-up and Purification: Upon completion, the crude product mixture is subjected to

fractional distillation to separate the desired 2-(Diethylamino)ethanol from unreacted

starting materials and any byproducts.

Diethylamine

Reactor
(50-100°C, Pressure)

Ethylene Oxide

Crude Product Fractional Distillation 2-(Diethylamino)ethanol

Click to download full resolution via product page

Workflow for DEAE synthesis from diethylamine and ethylene oxide.

Reaction of Diethylamine with Ethylene Chlorohydrin
An alternative method for the synthesis of DEAE involves the reaction of diethylamine with

ethylene chlorohydrin.[8][11]

Experimental Protocol:

Reaction Setup: Diethylamine and ethylene chlorohydrin are combined in a suitable reaction

vessel, often in the presence of a base to neutralize the hydrochloric acid formed during the
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reaction.

Reaction Conditions: The mixture is heated to facilitate the nucleophilic substitution reaction.

Work-up and Purification: After the reaction is complete, the resulting salt is removed, and

the crude product is purified by distillation to yield 2-(Diethylamino)ethanol.

The Pivotal Role in Procaine Synthesis
The synthesis of procaine by Alfred Einhorn was a landmark achievement in medicinal

chemistry.[1][3][4] 2-(Diethylamino)ethanol serves as the alcohol component in the

esterification reaction with p-aminobenzoic acid or its derivatives.

Synthesis of Procaine from p-Nitrobenzoic Acid
One common synthetic route to procaine involves the initial esterification of p-nitrobenzoic acid

with 2-(Diethylamino)ethanol, followed by the reduction of the nitro group.[3]

Experimental Protocol:

Esterification: p-Nitrobenzoic acid is reacted with thionyl chloride to form the acyl chloride.

This is then reacted with 2-(Diethylamino)ethanol to produce the intermediate ester,

Nitrocaine.

Reduction: The nitro group of Nitrocaine is then reduced to an amino group. This is typically

achieved through catalytic hydrogenation using a catalyst such as Raney nickel.

Purification: The final product, procaine, is then purified.

p-Nitrobenzoic Acid p-Nitrobenzoyl chloride + Thionyl Chloride

Thionyl Chloride

Nitrocaine (Ester Intermediate)
2-(Diethylamino)ethanol

Reduction
(e.g., H2/Raney Ni) Procaine
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Click to download full resolution via product page

Synthetic pathway of Procaine from p-Nitrobenzoic Acid.

Direct Esterification of Benzocaine
An alternative synthesis involves the direct reaction of benzocaine (ethyl p-aminobenzoate)

with 2-(Diethylamino)ethanol.[3]

Experimental Protocol:

Transesterification: Benzocaine is reacted with 2-(Diethylamino)ethanol in the presence of

a base, such as sodium ethoxide, in an ethanol solution.

Equilibrium Shift: The reaction is driven to completion by removing the ethanol byproduct.

Purification: The resulting procaine is then isolated and purified.

Mechanism of Action of Procaine: The Legacy of
DEAE's Progeny
Procaine, the derivative of DEAE, functions as a local anesthetic by blocking voltage-gated

sodium channels in the neuronal cell membrane.[3][5] This action prevents the influx of sodium

ions that is necessary for the depolarization of the nerve membrane and the propagation of

action potentials.[5] Consequently, the transmission of pain signals from the peripheral nerves

to the central nervous system is inhibited, resulting in a localized loss of sensation.[4][5]
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Mechanism of action of Procaine as a sodium channel blocker.

Broader Applications of 2-(Diethylamino)ethanol
Beyond its celebrated role in the synthesis of procaine, 2-(Diethylamino)ethanol has found

utility in a wide array of industrial and chemical applications.

Table 2: Industrial Applications of 2-(Diethylamino)ethanol
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Application Description References

Corrosion Inhibitor

Used in boiler water and steam

condensate lines to neutralize

carbonic acid and scavenge

dissolved oxygen, thereby

preventing corrosion.

[8][11][12][17][18]

pH Stabilizer

Employed as an alkalizing

agent in various industrial

processes and formulations,

including coatings and HVAC

systems.

[7][8][12][18]

Chemical Intermediate

Serves as a precursor in the

synthesis of a variety of

chemicals, including

pharmaceuticals (beyond

procaine), emulsifiers,

detergents, dyes, and resins.

[7][8][12][17][18][19]

Polymer Synthesis
Acts as a catalyst in the

production of polymers.
[7][12]

Ion-Exchange

Chromatography

DEAE is a precursor for DEAE-

cellulose resin, a widely used

matrix in ion-exchange

chromatography for the

purification of proteins and

nucleic acids.

[12][13][15]

Personal Care Products

Functions as a pH adjuster

and stabilizer in cosmetics and

skincare products.

[8]

Conclusion
The history of 2-(Diethylamino)ethanol is a compelling example of how a single chemical

compound can have a profound and lasting impact on both medicine and industry. While its
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initial claim to fame was as an indispensable precursor to the revolutionary local anesthetic

procaine, its utility has since expanded into a multitude of applications. The story of DEAE

underscores the critical role of fundamental organic synthesis in driving innovation and

providing the building blocks for products that have improved human health and advanced

industrial processes. For researchers and professionals in drug development and the chemical

sciences, the legacy of 2-(Diethylamino)ethanol serves as a testament to the enduring power

of chemistry to shape our world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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